Cas no 1731-88-0 (Methyl tridecanoate)

Methyl tridecanoate Properties

Names and Identifiers

• Tridecanoic acid,methyl ester
• Methyl tridecanoate
• Methyl tridecanoate1000µg
• NSC 163375
• C13:0 METHYL ESTER
• RARECHEM AL BF 0158
• Methyletridecanoate
• methyln-tridecanoate
• Tridecanoic acid methyl
• Tridecanoicacid,methyles
• Methyl tridecanoate (C13:0)
• Tridecanoic Acid Methyl Ester
• methyl n-tridecanoate
• HY-W004287
• QSPL 203
• AS-60387
• O2H463RING
• tridecanoic acid-methyl ester
• CS-W004287
• BAA73188
• EINECS 217-054-8
• methyl tridecylate
• AKOS015839775
• UNII-O2H463RING
• BRN 1769695
• EINECS 267-018-0
• n-Tridecanoic acid methyl ester
• MFCD00008977
• 67762-40-7
• Methyl ester of tridecanoic acid
• NSC-163375
• T0960
• Tridecanoic acid, methyl ester
• EF80D759-D71D-495A-A128-F98E5A2D6415
• H10828
• FT-0633801
• A881801
• J-010886
• Methyl tridecanoate ester
• DTXSID8061923
• 4-02-00-01118 (Beilstein Handbook Reference)
• CHEBI:143578
• 61788-59-8
• SCHEMBL1647268
• Methyl tridecanoate, >=97% (GC)
• NS00025675
• Methyl tridecanoate, analytical standard
• SY051771
• Q24764359
• NSC163375
• 1731-88-0
• 6-OXO-9ALPHA,11ALPHA,15S-TRIHYDROXY-PROSTA-13E,17Z-DIEN-1-OICACID
• MethylTridecanoate
• DB-043928
• METHYL TRIDECANOATE
• Methyl ntridecanoate
• Tridecanoic acid methyl ester
• Fatty acids, coco, Me esters
• DTXCID6035524
• Methyl n-tridecanoate
• Methyl cocoate
• Tridecanoic Acid Methyl Ester; Methyl n-Tridecanoate; NSC 163375
• +Expand

• MDL： MFCD00008977
• InChIKey： JNDDPBOKWCBQSM-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H28O2/c1-3-4-5-6-7-8-9-10-11-12-13-14(15)16-2/h3-13H2,1-2H3
• SMILES： CCCCCCCCCCCCC(=O)OC

Computed Properties

• Exact Mass: 228.20893g/mol
• Surface Charge: 0
• XLogP3: 6.3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 12
• Monoisotopic Mass: 228.20893g/mol
• Monoisotopic Mass: 228.20893g/mol
• Topological Polar Surface Area: 26.3Ų
• Heavy Atom Count: 16
• Complexity: 155
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 4.47040
• PSA: 26.30000
• Refractive Index: n20/D 1.435(lit.)
• Boiling Point: 131 °C/4 mmHg(lit.)
• Melting Point: 5.5 °C (lit.)
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Solubility: Almost insoluble (0.02 g/l) (25 º C),
• Color/Form: Not determined.
• Solubility: Not determined
• Density: 0.864 g/mL at 25 °C(lit.)

Methyl tridecanoate Security Information

• Symbol: GHS05
• RTECS：YD3950000
• WGK Germany：3
• Safety Instruction： S26-S39
• Risk Phrases：R41
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H318-H413
• Warning Statement： P280-P305+P351+P338
• Storage Condition：−20°C
• Risk Phrases： 41
• Signal Word：Danger

Methyl tridecanoate Customs Data

• HS CODE：2915900090
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%